Cas no 105427-43-8 (N-(2-methoxyethyl)-1-phenylmethanimine)
105427-43-8 structure
Product Name:N-(2-methoxyethyl)-1-phenylmethanimine
CAS No:105427-43-8
MF:C10H13NO
MW:163.216322660446
CID:1153599
PubChem ID:15495619
Update Time:2025-04-20
N-(2-methoxyethyl)-1-phenylmethanimine Chemical and Physical Properties
Names and Identifiers
-
- N-(2-methoxyethyl)-1-phenylmethanimine
- CTK0D7497
- AGN-PC-00PG19
- ACMC-20m89h
- benzylidene-(2-methoxyethyl)amine
- N-benzylidene-2-methoxyethanamine
- Ethanamine, 2-methoxy-N-(phenylmethylene)-
- CTK0D7497; AGN-PC-00PG19; ACMC-20m89h; benzylidene-(2-methoxyethyl)amine; N-benzylidene-2-methoxyethanamine; Ethanamine, 2-methoxy-N-(phenylmethylene)-;
- SCHEMBL16329423
- DTXSID30573292
- 1021461-03-9
- 105427-43-8
- HS-6988
- (E)-N-Benzylidene-2-methoxyethanamine
- (E)-N-(2-Methoxyethyl)-1-phenylmethanimine
- (E)-(2-methoxyethyl)(phenylmethylidene)amine
-
- Inchi: 1S/C10H13NO/c1-12-8-7-11-9-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3/b11-9+
- InChI Key: XLYKDZAOCHUKFR-PKNBQFBNSA-N
- SMILES: O(C)CC/N=C/C1C=CC=CC=1
Computed Properties
- Exact Mass: 163.099714038g/mol
- Monoisotopic Mass: 163.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 21.6Ų
N-(2-methoxyethyl)-1-phenylmethanimine Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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